Cas no 2229361-84-4 (5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine)

• Product Name: 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine
• CAS No: 2229361-84-4
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6541600
• PubChem ID: 165643319
• Update Time: 2025-07-22

5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine
• EN300-1924141
• 2229361-84-4

• Inchi： 1S/C10H13BrFN/c1-10(2,7-11)5-8-3-4-9(12)13-6-8/h3-4,6H,5,7H2,1-2H3
• InChI Key： QSRCHOMYSFDJFB-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine

Introduction to 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine (CAS No. 2229361-84-4)

5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine, identified by the chemical abstracts service number 2229361-84-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The structural features of 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine, particularly the presence of a bromo substituent and a fluoro group, contribute to its unique chemical properties and reactivity, which are exploited in various synthetic transformations.

The synthesis of 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the fluoro group at the 2-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the bromo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The fluorine atom's electronic properties make it an excellent tool for modulating binding affinity and selectivity, while the bromo group allows for easy manipulation through palladium-catalyzed reactions.

One notable application of 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are considered attractive drug targets due to their critical role in disease pathogenesis. The ability to selectively modulate PPIs has been challenging, but fluorinated pyridines have shown promise in this area. For instance, derivatives of 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine have been reported to disrupt interactions involving transcription factors and signaling proteins, offering potential therapeutic benefits.

Another area where 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine has demonstrated utility is in agrochemical research. Fluorinated pyridines are known for their enhanced pesticidal activity due to their ability to interfere with insect nervous systems. Researchers have synthesized various analogs of this compound to develop novel insecticides with improved efficacy and reduced environmental impact. The structural diversity afforded by the bromo and fluoro substituents allows for fine-tuning of biological activity, making it a versatile tool in crop protection.

The chemical properties of 5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine also make it a valuable building block in materials science. Fluorinated pyridines can be incorporated into organic electronic materials due to their electron-withdrawing nature and ability to form stable radicals. These properties are exploited in the development of organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The bromo substituent further enhances functionality by allowing for post-synthetic modifications via cross-coupling reactions with various organic substrates.

In conclusion,5-(3-bromo-2,2-dimethylpropyl)-2-fluoropyridine (CAS No. 2229361-84-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications through synthetic chemistry approaches that leverage its reactivity and functional groups. As research continues to uncover new biological activities and synthetic methodologies,5-(3-bromo-2,2-dimethylpropyl)-fluoropyridine is poised to remain a cornerstone in drug discovery and material innovation.